oxetanocin guanosine triphosphate
oxetanocin guanosine triphosphate
Brand Name:
Vulcanchem
CAS No.:
133386-21-7
VCID:
VC0167190
InChI:
InChI=1S/C10H16N5O13P3/c11-10-13-7-6(8(17)14-10)12-3-15(7)9-4(1-16)5(26-9)2-25-30(21,22)28-31(23,24)27-29(18,19)20/h3-5,9,16H,1-2H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,11,13,14,17)
SMILES:
C1=NC2=C(N1C3C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)CO)NC(=NC2=O)N
Molecular Formula:
C10H16N5O13P3
Molecular Weight:
507.18 g/mol
oxetanocin guanosine triphosphate
CAS No.: 133386-21-7
Main Products
VCID: VC0167190
Molecular Formula: C10H16N5O13P3
Molecular Weight: 507.18 g/mol
| CAS No. | 133386-21-7 |
|---|---|
| Product Name | oxetanocin guanosine triphosphate |
| Molecular Formula | C10H16N5O13P3 |
| Molecular Weight | 507.18 g/mol |
| IUPAC Name | [[4-(2-amino-6-oxo-3H-purin-9-yl)-3-(hydroxymethyl)oxetan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C10H16N5O13P3/c11-10-13-7-6(8(17)14-10)12-3-15(7)9-4(1-16)5(26-9)2-25-30(21,22)28-31(23,24)27-29(18,19)20/h3-5,9,16H,1-2H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,11,13,14,17) |
| Standard InChIKey | ZTQGKUZQXQHVIV-UHFFFAOYSA-N |
| Isomeric SMILES | C1=NC2=C(N1C3C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)CO)NC(=NC2=O)N |
| SMILES | C1=NC2=C(N1C3C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)CO)NC(=NC2=O)N |
| Canonical SMILES | C1=NC2=C(N1C3C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)CO)NC(=NC2=O)N |
| Synonyms | oxetanocin guanosine triphosphate |
| PubChem Compound | 122664 |
| Last Modified | Nov 09 2021 |
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